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Compound of Interest

Compound Name: Npbgd

Cat. No.: B054773

This guide provides essential safety and logistical information for the proper disposal of p-
Nitrophenyl-B-D-glucopyranoside (NPBGD), a chromogenic substrate commonly used in
biochemical assays. Adherence to these procedures is critical for maintaining a safe laboratory
environment and ensuring regulatory compliance. This document is intended for researchers,
scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before handling NPBGD, it is imperative to consult the Safety Data Sheet (SDS) and be
familiar with its properties. While not always classified as hazardous, some sources indicate
that NPBGD may be harmful if swallowed and may cause organ damage with prolonged or
repeated exposure.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
nitrile gloves, and safety glasses or goggles.[2]

Engineering Controls: Handle NPBGD in a well-ventilated area. If there is a potential for dust
formation, use a chemical fume hood.

Spill Response: In the event of a spill, avoid generating dust.[2][3] Moisten the spilled solid with
water and then sweep or scoop it into a suitable, labeled container for disposal.[2][3] Ensure
the area is thoroughly cleaned with water after the material has been removed.[2]

NPBGD Properties and Safety Data
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The following table summarizes key quantitative data for p-Nitrophenyl-B-D-glucopyranoside.

Property Value Reference
Molecular Formula C12H15NOs [11121[3114]
Molecular Weight 301.25 g/mol [11[3114]
Appearance Off-white to white solid [3114]
Melting Point 165 - 168 °C (329 - 334.4 °F) [3]
Solubility Soluble in water [4]

-20°C or as specified by the
Storage Temperature
manufacturer

[2]14]

Step-by-Step Disposal Protocol

The primary method for the disposal of NPBGD is through a licensed chemical waste

contractor. Do not dispose of NPBGD down the drain or in regular trash.

o Waste Collection:

o Collect all solid NPBGD waste, including contaminated consumables (e.g., weigh boats,

pipette tips), in a clearly labeled, sealed container.

o The container should be labeled as "p-Nitrophenyl-3-D-glucopyranoside waste" and

include the appropriate hazard symbols if required by your institution's policies.

e Agueous Waste Solutions:

o For aqueous solutions containing NPBGD, collect them in a separate, sealed, and clearly

labeled waste container.

o Indicate the approximate concentration of NPBGD in the solution on the label.

» Storage Pending Disposal:
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o Store the sealed waste containers in a designated, well-ventilated, and secure chemical
waste storage area, away from incompatible materials such as strong oxidizing agents.[3]

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal company to arrange for pickup and proper disposal.

o Provide them with the full chemical name and any other required information about the

waste.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
NPBGD.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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